Cas no 239132-48-0 (5-(4-Bromophenyl)cyclohexane-1,3-dione)

5-(4-Bromophenyl)cyclohexane-1,3-dione is a brominated cyclic diketone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a cyclohexane-1,3-dione core substituted with a 4-bromophenyl group, offering reactivity at both the carbonyl and aryl positions. This compound is particularly valuable as an intermediate in the synthesis of heterocyclic compounds, agrochemicals, and bioactive molecules. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further functionalization. Its stable crystalline form ensures ease of handling and storage. Researchers favor this compound for its versatility in constructing complex molecular frameworks under controlled conditions.
5-(4-Bromophenyl)cyclohexane-1,3-dione structure
239132-48-0 structure
Product Name:5-(4-Bromophenyl)cyclohexane-1,3-dione
CAS No:239132-48-0
MF:C12H11BrO2
MW:267.118542909622
MDL:MFCD03844400
CID:245578
PubChem ID:18317613
Update Time:2025-05-28

5-(4-Bromophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromophenyl)cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione,5-(4-bromophenyl)-
    • 5-(4-bromophenyl)-1,3-Cyclohexanedione
    • 5-(4-Bromophenyl)-3-hydroxy-cyclohex-2-en-1-one
    • 5-(4-BROMO-PHENYL)-CYCLOHEXANE-1,3-DIONE
    • 5‐(4‐BROMOPHENYL)CYCLOHEXANE‐1,3‐DIONE
    • AG-E-70405
    • AGN-PC-01U92F
    • AK142941
    • CTK4F2562
    • MolPort-009-196-913
    • SBB054230
    • SureCN7688021
    • GQCQFGJLUYXUAG-UHFFFAOYSA-N
    • 8079AD
    • 5-(4-Bromo-phenyl)cyclohexane-1,3-dione
    • ST24044198
    • FT-0698072
    • 239132-48-0
    • MFCD03844400
    • DTXSID30592746
    • CS-D0084
    • 5-(4-bromophenyl)cyclohexane-1, 3-dione
    • AKOS015996617
    • 5-(4-Bromophenyl)cyclohexane-1 pound not3-dione
    • SCHEMBL7688021
    • 5-(4-DIMETHYLAMINO-BENZOYLAMINO)-2-ETHOXY-BENZENESULFONYLCHLORIDE
    • A878096
    • MDL： MFCD03844400
    • Inchi： 1S/C12H11BrO2/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-4,9H,5-7H2
    • InChI Key： GQCQFGJLUYXUAG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1CC(CC(C1)=O)=O

Computed Properties

  • Exact Mass: 265.99400
  • Monoisotopic Mass: 265.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.485
  • Boiling Point: 400.5°C at 760 mmHg
  • Flash Point: 139.4°C
  • Refractive Index: 1.582
  • PSA: 34.14000
  • LogP: 2.85480

5-(4-Bromophenyl)cyclohexane-1,3-dione Security Information

5-(4-Bromophenyl)cyclohexane-1,3-dione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

5-(4-Bromophenyl)cyclohexane-1,3-dione Pricemore >>

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